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Cat. No.: B1674222 Get Quote

An In-Depth Technical Guide to the Molecular and Chemical Properties of Lacosamide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lacosamide is a third-generation anti-epileptic drug (AED) utilized in the management of

partial-onset seizures and primary generalized tonic-clonic seizures.[1][2] Marketed under the

brand name Vimpat, among others, it is a functionalized amino acid that offers a distinct

mechanism of action compared to other AEDs.[1][3][4] This technical guide provides a

comprehensive overview of the molecular and chemical properties of Lacosamide, its

mechanism of action, and the experimental methodologies used to determine these

characteristics.

Chemical and Molecular Properties
Lacosamide is a white to light yellow crystalline powder.[1][3][5][6] Its chemical identity and

key physicochemical properties are summarized in the table below.
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Property Value Source

IUPAC Name
(R)-2-acetamido-N-benzyl-3-

methoxypropionamide
[1][3]

Synonyms
Erlosamide, Harkoseride, SPM

927, ADD 234037
[2][7][8]

Molecular Formula C₁₃H₁₈N₂O₃ [2][3][5]

Molecular Weight 250.30 g/mol [3][4][5]

CAS Number 175481-36-4 [2][9]

Appearance White to light yellow powder [3][5][6]

Melting Point 143-144 °C [1][8]

Boiling Point 536.447 °C at 760 mmHg [1][2]

Solubility

Sparingly soluble in water;

slightly soluble in acetonitrile

and ethanol; soluble in DMSO

and 2-propanol.[1][3][5][10]

pKa
Does not exhibit a pKa in the

pH range of 1.5–12.[10]

LogP 0.3 [2]

Experimental Protocols
The determination of the physicochemical properties of Lacosamide involves standard

analytical techniques. While specific research protocols for Lacosamide are proprietary, the

following outlines the general methodologies employed.

Melting Point Determination
The melting point of Lacosamide is determined using a capillary melting point apparatus. A

small, powdered sample of the crystalline solid is packed into a capillary tube and heated at a

controlled rate. The temperature range over which the substance transitions from a solid to a
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liquid is recorded as the melting point. This sharp melting point range is indicative of the high

purity of the substance.[11]

Solubility Analysis
The solubility of Lacosamide in various solvents is determined by adding a known amount of

the compound to a specific volume of the solvent at a controlled temperature. The mixture is

agitated until equilibrium is reached, and the concentration of the dissolved Lacosamide is

measured, often using High-Performance Liquid Chromatography (HPLC). For aqueous

solubility, this is typically performed in buffered solutions at different pH values to assess the

pH-solubility profile.[12][13]

LogP Determination
The partition coefficient (LogP) is a measure of a compound's lipophilicity and is determined by

measuring its distribution between an aqueous phase (typically a buffer) and an immiscible

organic solvent (such as n-octanol). Equal volumes of the two phases are mixed with a known

amount of Lacosamide. After separation of the layers, the concentration of Lacosamide in

each phase is quantified to calculate the partition coefficient.

Chemical Structure
The chemical structure of Lacosamide, (R)-2-acetamido-N-benzyl-3-methoxypropionamide, is

a functionalized amino acid.[1][3]
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Caption: Chemical structure of Lacosamide.

Mechanism of Action
Lacosamide's primary mechanism of action involves the selective enhancement of the slow

inactivation of voltage-gated sodium channels.[14][15][16] This is distinct from many other anti-

epileptic drugs that target the fast inactivation of these channels.[15] By stabilizing the slow

inactivated state of the sodium channels, Lacosamide reduces the ability of neurons to fire at

high frequencies, which is a hallmark of epileptic seizures.[16][17]

Additionally, Lacosamide has been shown to interact with the collapsin response mediator

protein 2 (CRMP-2), a phosphoprotein involved in neuronal differentiation and axonal

outgrowth.[7][18][19] The clinical significance of this interaction in its anti-epileptic effect is still

under investigation.[20]
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Caption: Mechanism of action of Lacosamide on voltage-gated sodium channels.

Conclusion
Lacosamide presents a unique profile among anti-epileptic drugs due to its selective action on

the slow inactivation of voltage-gated sodium channels. Its well-defined chemical and

molecular properties, including high solubility and a distinct crystalline structure, contribute to

its favorable pharmacokinetic profile. A thorough understanding of these fundamental

characteristics is essential for researchers and professionals involved in the ongoing
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development and clinical application of Lacosamide and other novel therapeutics for

neurological disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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